Cas no 2757906-34-4 (3-Fluorooxan-4-yl 4-methylbenzene-1-sulfonate)
3-Fluorooxan-4-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL17293250
- 2757906-34-4
- EN300-37152623
- 3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate
- 3-Fluorooxan-4-yl 4-methylbenzene-1-sulfonate
-
- Inchi: 1S/C12H15FO4S/c1-9-2-4-10(5-3-9)18(14,15)17-12-6-7-16-8-11(12)13/h2-5,11-12H,6-8H2,1H3
- InChI Key: HVWYPRXRIOFBAE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCOCC1F
Computed Properties
- Exact Mass: 274.06750829g/mol
- Monoisotopic Mass: 274.06750829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61Ų
3-Fluorooxan-4-yl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37152623-0.05g |
3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate |
2757906-34-4 | 95.0% | 0.05g |
$707.0 | 2025-03-18 | |
| Enamine | EN300-37152623-0.1g |
3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate |
2757906-34-4 | 95.0% | 0.1g |
$741.0 | 2025-03-18 | |
| Enamine | EN300-37152623-0.25g |
3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate |
2757906-34-4 | 95.0% | 0.25g |
$774.0 | 2025-03-18 | |
| Enamine | EN300-37152623-0.5g |
3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate |
2757906-34-4 | 95.0% | 0.5g |
$809.0 | 2025-03-18 | |
| Enamine | EN300-37152623-1.0g |
3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate |
2757906-34-4 | 95.0% | 1.0g |
$842.0 | 2025-03-18 | |
| Enamine | EN300-37152623-2.5g |
3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate |
2757906-34-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-18 | |
| Enamine | EN300-37152623-5.0g |
3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate |
2757906-34-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-18 | |
| Enamine | EN300-37152623-10.0g |
3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate |
2757906-34-4 | 95.0% | 10.0g |
$3622.0 | 2025-03-18 |
3-Fluorooxan-4-yl 4-methylbenzene-1-sulfonate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-Fluorooxan-4-yl 4-methylbenzene-1-sulfonate
Introduction to 3-Fluorooxan-4-yl 4-methylbenzene-1-sulfonate (CAS No. 2757906-34-4)
3-Fluorooxan-4-yl 4-methylbenzene-1-sulfonate, identified by its Chemical Abstracts Service number (CAS No. 2757906-34-4), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonate derivatives, characterized by its unique structural motif that combines a fluoro-substituted tetrahydropyran ring with a methylbenzene sulfonate moiety. The presence of both fluorine and sulfur atoms in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.
The 3-fluorooxan-4-yl moiety, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate lipophilicity, influence pharmacokinetic profiles, and improve binding interactions with biological targets. In contrast, the 4-methylbenzene-1-sulfonate part of the molecule contributes to its solubility and reactivity, enabling diverse chemical modifications for further derivatization. This combination makes 3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate a promising candidate for exploring new therapeutic avenues.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a key intermediate in the synthesis of kinase inhibitors and other small-molecule drugs. Studies have demonstrated that sulfonate-based compounds can serve as effective scaffolds for targeting enzymes involved in cancer metabolism and inflammation. The fluorinated tetrahydropyran ring, in particular, has been shown to improve the bioavailability of drug candidates by reducing metabolic degradation. These findings align with the growing interest in fluorinated heterocycles as privileged structures in medicinal chemistry.
The synthesis of 3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate involves multi-step organic transformations, including nucleophilic substitution reactions, sulfonation, and protection-deprotection strategies. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for pharmaceutical applications. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and enhance efficiency. These approaches not only reduce synthetic complexity but also minimize waste generation, aligning with green chemistry principles.
In the realm of drug discovery, 3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate has been investigated for its potential role in modulating signaling pathways associated with neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by inhibiting aberrant enzyme activity linked to neurodegeneration. The sulfonate group’s ability to interact with biological targets through hydrogen bonding further enhances its therapeutic potential. Additionally, the fluorine atom’s influence on electronic properties may fine-tune receptor binding affinities, leading to improved drug efficacy.
The pharmacokinetic profile of 3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate is another area of active research. Fluorinated compounds are renowned for their favorable pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. This is attributed to the electron-withdrawing nature of fluorine atoms, which can stabilize reactive intermediates and improve metabolic resistance. Furthermore, sulfonate derivatives often exhibit good water solubility, facilitating oral administration and systemic distribution. These characteristics make 3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate an attractive candidate for further development into a clinical candidate.
From a spectroscopic perspective, the compound exhibits distinct characteristics that aid in its identification and characterization. Nuclear magnetic resonance (NMR) spectroscopy reveals the presence of characteristic peaks corresponding to the fluoro-substituted tetrahydropyran ring and the aromatic methylbenzene sulfonate moiety. Infrared (IR) spectroscopy confirms the presence of sulfur-oxygen double bonds typical of sulfonates. Mass spectrometry (MS) provides high-resolution data that confirms the molecular weight and fragmentation patterns consistent with its structure. These analytical techniques collectively ensure the accurate identification and purity assessment of 3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate.
The industrial applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Sulfonate derivatives are widely used as surfactants due to their ability to lower surface tension and improve wetting properties. The fluorinated tetrahydropyran ring can enhance stability under various environmental conditions, making it suitable for formulations exposed to extreme temperatures or pH levels. Additionally, researchers have explored its potential as a building block for advanced materials with tailored electronic properties.
In conclusion,3-fluorooxan-4-yl 4-methylbenzene-1-sulfonate (CAS No. 2757906-34-4) represents a versatile compound with significant potential in medicinal chemistry and material science. Its unique structural features offer advantages in drug design, including improved metabolic stability, enhanced binding affinity, and favorable pharmacokinetic profiles. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a key intermediate in synthetic chemistry and therapeutic development.
2757906-34-4 (3-Fluorooxan-4-yl 4-methylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)